Cas no 144400-96-4 (2H-1,5-Benzodiazepin-2-one,5,5'-(1,3-dioxo-1,3-propanediyl)bis[1,3,4,5-tetrahydro-4-methyl- (9CI))

• Product Name: 2H-1,5-Benzodiazepin-2-one,5,5'-(1,3-dioxo-1,3-propanediyl)bis[1,3,4,5-tetrahydro-4-methyl- (9CI)
• CAS No: 144400-96-4
• MF: C₂₃H₂₄N₄O₄
• MW: 420.461065292358
• CID: 188291
• PubChem ID: 3072828
• Update Time: 2025-04-19

2H-1,5-Benzodiazepin-2-one,5,5'-(1,3-dioxo-1,3-propanediyl)bis[1,3,4,5-tetrahydro-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-methyl-2-oxo-3,4-dihydro-1H-1,5-benzodiazepin-5-yl)propane-1,3-dione
• 2H-1,5-Benzodiazepin-2-one, 5,5'-(1,3-dioxo-1,3-propanediyl)bis(1,3,4,5-tetrahydro-4-methyl-
• 5,5'-(1,3-Dioxo-1,3-propanediyl)bis(1,3,4,5-tetrahydro-4-methyl-2H-1,5-benzodiazepin-2-one)
• 5,5'-(1,3-dioxopropane-1,3-diyl)bis(4-methyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one)
• 1,3-bis(3-methyl-5-oxo-2,6-diazabicyclo[5.4.0]undeca-7,9,11-trien-2-yl )propane-1,3-dione
• 144400-96-4
• 1,3-Bis(4-hydroxy-2-methyl-2,3-dihydro-1H-1,5-benzodiazepin-1-yl)propane-1,3-dione
• DTXSID70932304
• 2H-1,5-Benzodiazepin-2-one,5,5'-(1,3-dioxo-1,3-propanediyl)bis[1,3,4,5-tetrahydro-4-methyl- (9CI)

• Inchi： 1S/C23H24N4O4/c1-14-11-20(28)24-16-7-3-5-9-18(16)26(14)22(30)13-23(31)27-15(2)12-21(29)25-17-8-4-6-10-19(17)27/h3-10,14-15H,11-13H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key： WFNOUKDAZDWWSU-UHFFFAOYSA-N
• SMILES： O=C(CC(N1C2C=CC=CC=2NC(CC1C)=O)=O)N1C2C=CC=CC=2NC(CC1C)=O

Computed Properties

• Exact Mass: 420.17992
• Monoisotopic Mass: 420.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• PSA: 98.82